Cas no 126231-22-9 (5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid)

• Product Name: 5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid
• CAS No: 126231-22-9
• MF: C₁₃H₁₈O₂S
• MW: 238.345822811127
• MDL: MFCD03944846
• CID: 873825
• PubChem ID: 3810089
• Update Time: 2025-05-21

5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(tert-Butyl)-4,5,6,7-tetrahydrobenzo[b]thiophene-2-carboxylic acid
• 5-tert-Butyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid
• (5R)-5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylate
• (5S)-5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylate
• Oprea1_124923
• 5-tert-butyl-4,5,6,7-tetrahydrobenzothiophene-2-carboxylic acid
• 5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid(SALTDATA: FREE)
• 1269890
• IVK
• EN300-08872
• D73368
• 5-TERT-BUTYL-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-2-CARBOXYLICACID
• ALBB-000963
• STK436564
• CS-0067197
• SR-01000052925-1
• Z55928948
• 5-(tert-Butyl)-4,5,6,7-tetrahydrobenzothiophene-2-carboxylic Acid
• SY131791
• DB-368842
• SR-01000052925
• AKOS000307345
• DTXSID50396743
• 126231-22-9
• VS-05661
• Benzo[b]thiophene-2-carboxylic acid, 5-(1,1-dimethylethyl)-4,5,6,7-tetrahydro-
• MFCD03944846
• BBL016888
• IVK/1269890
• 5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid

• MDL： MFCD03944846
• Inchi： 1S/C13H18O2S/c1-13(2,3)9-4-5-10-8(6-9)7-11(16-10)12(14)15/h7,9H,4-6H2,1-3H3,(H,14,15)
• InChI Key： VDSYCTWGBTXSEX-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC2=C1CCC(C2)C(C)(C)C

Computed Properties

• Exact Mass: 238.10284
• Monoisotopic Mass: 238.10275099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 382.6±42.0 °C at 760 mmHg
• Flash Point: 185.2±27.9 °C
• PSA: 37.3
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid

Research Brief on 5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid (CAS: 126231-22-9)

5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid (CAS: 126231-22-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its benzothiophene core and tert-butyl substituent, has been the subject of recent studies due to its potential applications in drug discovery and development. The unique structural features of this molecule make it a promising candidate for modulating biological targets, particularly in the context of enzyme inhibition and receptor binding.

Recent research has focused on the synthesis and optimization of 5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid derivatives to enhance their pharmacological properties. Studies have demonstrated that modifications to the carboxylic acid moiety and the tert-butyl group can significantly influence the compound's bioavailability, metabolic stability, and target affinity. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's efficacy as a selective inhibitor of certain kinases involved in inflammatory pathways, suggesting its potential as a therapeutic agent for autoimmune diseases.

In addition to its kinase inhibitory activity, 5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid has been investigated for its role in modulating G-protein-coupled receptors (GPCRs). A recent preprint on bioRxiv reported that this compound exhibits high binding affinity for a subset of GPCRs implicated in neurological disorders, such as Parkinson's disease and schizophrenia. The study utilized molecular docking simulations and in vitro assays to validate the compound's interaction with these receptors, paving the way for further preclinical evaluation.

The synthetic routes for 5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid have also been refined to improve yield and scalability. A 2022 publication in Organic Process Research & Development detailed a novel catalytic hydrogenation method that reduces the number of synthetic steps while maintaining high enantiomeric purity. This advancement is particularly relevant for large-scale production, addressing one of the key challenges in transitioning from laboratory-scale synthesis to industrial manufacturing.

Despite these promising developments, challenges remain in the clinical translation of 5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid-based therapeutics. Pharmacokinetic studies have indicated that the compound exhibits moderate plasma stability and requires further optimization to achieve desirable half-life profiles. Ongoing research is exploring prodrug strategies and formulation technologies to overcome these limitations, as highlighted in a recent review article in Advanced Drug Delivery Reviews.

In conclusion, 5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid (CAS: 126231-22-9) represents a versatile scaffold with broad potential in medicinal chemistry. Its applications span from kinase inhibition to GPCR modulation, making it a valuable tool for drug discovery. Future research directions include the development of more potent analogs, detailed mechanistic studies, and translational research to evaluate its therapeutic efficacy in vivo. The compound's progress will be closely monitored by the scientific community, as it may offer new avenues for treating complex diseases.